Cas no 1540018-38-9 (1-(3-bromophenyl)-2,2-difluoroethan-1-ol)

• Product Name: 1-(3-bromophenyl)-2,2-difluoroethan-1-ol
• CAS No: 1540018-38-9
• MF: C₈H₇BrF₂O
• MW: 237.041388750076
• CID: 6014788
• PubChem ID: 80604742
• Update Time: 2025-10-28

1-(3-bromophenyl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromophenyl)-2,2-difluoroethan-1-ol
• 1-(3-bromophenyl)-2,2-difluoroethanol
• Benzenemethanol, 3-bromo-α-(difluoromethyl)-
• AKOS019171212
• 1540018-38-9
• EN300-1930393

• Inchi： 1S/C8H7BrF2O/c9-6-3-1-2-5(4-6)7(12)8(10)11/h1-4,7-8,12H
• InChI Key： OEAKNZDZYSNZMG-UHFFFAOYSA-N
• SMILES： C1(C(C(F)F)O)=CC=CC(Br)=C1

Computed Properties

• Exact Mass: 235.96483g/mol
• Monoisotopic Mass: 235.96483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.602±0.06 g/cm3(Predicted)
• Boiling Point: 295.6±40.0 °C(Predicted)
• pka: 12.11±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-(3-bromophenyl)-2,2-difluoroethan-1-ol

Comprehensive Guide to 1-(3-bromophenyl)-2,2-difluoroethan-1-ol (CAS No. 1540018-38-9): Properties, Applications, and Market Insights

1-(3-bromophenyl)-2,2-difluoroethan-1-ol (CAS No. 1540018-38-9) is a specialized fluorinated organic compound with significant potential in pharmaceutical and agrochemical research. This bromophenyl difluoroethanol derivative has garnered attention due to its unique structural features, combining a brominated aromatic ring with a difluoroethanol moiety. The compound's molecular formula is C₈H₇BrF₂O, with a molecular weight of 237.04 g/mol.

The growing interest in fluorinated building blocks for drug discovery has positioned 1-(3-bromophenyl)-2,2-difluoroethan-1-ol as a valuable intermediate. Researchers are particularly interested in how the difluoroethanol group influences the compound's physicochemical properties, including its lipophilicity and metabolic stability. These characteristics make it relevant to current trends in medicinal chemistry optimization and the development of bioactive molecules with improved pharmacokinetic profiles.

From a synthetic chemistry perspective, 1-(3-bromophenyl)-2,2-difluoroethan-1-ol offers multiple reactive sites for further functionalization. The bromine substituent at the meta position enables various cross-coupling reactions, while the hydroxyl group can serve as a handle for esterification or ether formation. This versatility aligns with the pharmaceutical industry's demand for multifunctional intermediates in parallel synthesis and combinatorial chemistry approaches.

The compound's potential applications extend to materials science, where fluorinated aromatic alcohols are investigated for their role in liquid crystal formulations and specialty polymers. The presence of both fluorine atoms and a bromine substituent creates interesting electronic effects that could influence material properties such as dielectric constant and thermal stability. These aspects are particularly relevant to the development of advanced electronic materials and optical components.

Market analysis indicates growing demand for halogenated fluorochemicals like 1-(3-bromophenyl)-2,2-difluoroethan-1-ol, driven by pharmaceutical R&D expenditures and specialty chemical applications. The compound's niche status means it typically requires custom synthesis, with purity specifications often exceeding 97% for research applications. Current pricing trends reflect the specialized nature of this brominated difluoroethanol derivative, with costs varying based on scale and purity requirements.

Environmental and handling considerations for 1-(3-bromophenyl)-2,2-difluoroethan-1-ol follow standard protocols for organobromine compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended when handling the material in laboratory settings. The compound's stability profile suggests it should be stored under inert atmosphere at low temperatures to maintain optimal quality over extended periods.

Analytical characterization of 1-(3-bromophenyl)-2,2-difluoroethan-1-ol typically involves a combination of techniques including NMR spectroscopy (particularly ¹⁹F NMR for the fluorine atoms), mass spectrometry, and HPLC purity analysis. These methods are crucial for quality control in research applications where precise structural confirmation is required. The compound's spectral fingerprints have been well-documented in the literature, aiding in its identification and characterization.

Future research directions for 1-(3-bromophenyl)-2,2-difluoroethan-1-ol may explore its utility in catalyzed transformations or as a precursor for more complex fluorinated architectures. The growing importance of fluorine in drug design suggests continued interest in this and related compounds. Additionally, investigations into its potential biological activities could uncover new applications in medicinal chemistry or agrochemical development.

For researchers sourcing 1-(3-bromophenyl)-2,2-difluoroethan-1-ol, several specialty chemical suppliers offer the compound, though availability may vary. Custom synthesis routes typically involve fluorination of appropriate precursors or reduction of corresponding carbonyl compounds. The synthetic accessibility of this difluorinated alcohol makes it an attractive target for medicinal chemistry programs exploring structure-activity relationships in drug discovery.

In conclusion, 1-(3-bromophenyl)-2,2-difluoroethan-1-ol (CAS No. 1540018-38-9) represents an interesting case study in the design and application of fluorinated aromatic compounds. Its combination of a bromine substituent and difluoroethanol group creates unique opportunities for chemical derivatization and potential biological activity. As research into fluorine-containing pharmaceuticals continues to expand, compounds like this will likely play increasingly important roles in drug discovery and development pipelines.